3-Ethoxy-2-methyl-2-cyclohexen-1-one

• CAS No.: 20643-20-3
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-ethoxy-2-methylcyclohex-2-en-1-one
• InChI: InChI=1S/C9H14O2/c1-3-11-9-6-4-5-8(10)7(9)2/h3-6H2,1-2H3
• InChI Key: NJUHKLKUSKDEGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)CCC1)C

Description

3-Ethoxy-2-methyl-2-cyclohexen-1-one is an organic compound with the molecular formula C9H14O2 It is a derivative of cyclohexenone, characterized by the presence of an ethoxy group and a methyl group on the cyclohexene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Ethoxy-2-methyl-2-cyclohexen-1-one can be synthesized through several methods One common approach involves the reaction of 3-ethoxy-2-cyclohexen-1-one with methylating agents under controlled conditions

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-Ethoxy-2-methyl-2-cyclohexen-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The ethoxy and methyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

3-Ethoxy-2-methyl-2-cyclohexen-1-one has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of fragrances and flavoring agents due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-ethoxy-2-methyl-2-cyclohexen-1-one involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, influencing metabolic processes. The exact pathways depend on the context of its application, such as its role in synthetic chemistry or biological research.

Comparison with Similar Compounds

Similar Compounds

3-Ethoxy-2-cyclohexen-1-one: Similar structure but lacks the methyl group.

3-Methyl-2-cyclohexen-1-one: Similar structure but lacks the ethoxy group.

2-Cyclohexen-1-one: The parent compound without ethoxy or methyl groups.

Uniqueness

3-Ethoxy-2-methyl-2-cyclohexen-1-one is unique due to the presence of both ethoxy and methyl groups, which confer distinct chemical properties and reactivity. This makes it a valuable intermediate in organic synthesis and a subject of interest in various research fields.